Decarboxylative homocoupling of (hetero)aromatic carboxylic acids†

Chemical Communications Pub Date: 2010-09-30 DOI: 10.1039/C0CC01943G

Abstract

A variety of hetero(aromatic) carboxylic acids are shown to undergo decarboxylative homocoupling, mediated by a Pd/Ag system. This novel methodology for the synthesis of symmetrical biaryls avoids the use of haloarenes and organometallic compounds as starting materials.

Graphical abstract: Decarboxylative homocoupling of (hetero)aromatic carboxylic acids
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